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Compound of Interest

1-Bromo-3-isopropoxy-5-
Compound Name:
methoxybenzene

Cat. No.: B594788

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromo-3-isopropoxy-5-
methoxybenzene, a substituted aromatic compound with potential applications in organic
synthesis and drug discovery. This document details its chemical identifiers, a plausible
synthetic route with a detailed experimental protocol, and a workflow for its synthesis and
purification.

Core Chemical Data

1-Bromo-3-isopropoxy-5-methoxybenzene is a halogenated ether with the CAS number
1235566-57-0. A summary of its key identifiers and properties is presented in the table below.
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Identifier Value

CAS Number 1235566-57-0

Molecular Formula C10H13BrO2

Molecular Weight 245.11 g/mol

Canonical SMILES CC(C)OC1=CC(Br)=CC(0C)=C1

nchi INChl=1S/C10H13BrO2/c1-7(2)13-10-5-8(11)6-
9(12-3)4-10/h4-7H,1-3H3

InChlKey BFUQWJCMGDFQSS-UHFFFAOYSA-N

IUPAC Name 1-bromo-3-isopropoxy-5-methoxybenzene

Synthetic Pathway and Experimental Protocol

The synthesis of 1-Bromo-3-isopropoxy-5-methoxybenzene can be achieved through a
Williamson ether synthesis, a robust and widely applicable method for the preparation of
ethers. This approach involves the reaction of a phenoxide with an alkyl halide. In this
proposed synthesis, 3-bromo-5-methoxyphenol serves as the key precursor, which is then O-
alkylated using 2-bromopropane.

Proposed Synthetic Route:
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Synthesis of 1-Bromo-3-isopropoxy-5-methoxybenzene

(B-Bromo-S-methoxyphenoD (Z-Bromopropane)

+ K2COs3, Acetone
Reflux

illiamson Ether Synthesis

Click to download full resolution via product page

Caption: Proposed synthesis of 1-Bromo-3-isopropoxy-5-methoxybenzene.

Detailed Experimental Protocol: Williamson Ether
Synthesis

This protocol outlines the synthesis of 1-Bromo-3-isopropoxy-5-methoxybenzene from 3-
bromo-5-methoxyphenol and 2-bromopropane.

Materials:

3-Bromo-5-methoxyphenol

2-Bromopropane (isopropyl bromide)

Anhydrous potassium carbonate (K2CO3)

Anhydrous acetone

Ethyl acetate
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Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSOQOa) or sodium sulfate (Na2S0a)

Equipment:

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, add 3-bromo-5-methoxyphenol (1.0 equivalent).

Addition of Reagents: Add anhydrous acetone to dissolve the phenol. To this solution, add
anhydrous potassium carbonate (2.0 equivalents).

Addition of Alkylating Agent: While stirring the suspension, add 2-bromopropane (1.2
equivalents) dropwise.

Reaction: Heat the reaction mixture to reflux (approximately 56°C for acetone) and maintain
for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography
(TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Filter the solid
potassium carbonate and wash the solid with a small amount of acetone.
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o Extraction: Combine the filtrate and the washings, and remove the acetone under reduced
pressure using a rotary evaporator. Dissolve the resulting residue in ethyl acetate. Transfer
the solution to a separatory funnel and wash with water and then with brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate. Filter the drying agent and concentrate the organic phase in vacuo to yield
the crude product.

 Purification: The crude 1-Bromo-3-isopropoxy-5-methoxybenzene can be purified by
column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure
product.

Experimental Workflow Diagram

The following diagram illustrates the key stages in the synthesis and purification of 1-Bromo-3-
isopropoxy-5-methoxybenzene.
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Experimental Workflow
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Caption: Synthesis and purification workflow.
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e To cite this document: BenchChem. [An In-depth Technical Guide to 1-Bromo-3-isopropoxy-
5-methoxybenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b594788#1-bromo-3-isopropoxy-5-methoxybenzene-
cas-number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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